Phenylmalonic Acid Diethylamide

• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 3-(diethylamino)-3-oxo-2-phenylpropanoic acid
• InChI: InChI=1S/C13H17NO3/c1-3-14(4-2)12(15)11(13(16)17)10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3,(H,16,17)
• InChI Key: GSZXKXUKCKLZGI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(C1=CC=CC=C1)C(=O)O

Description

Phenylmalonic Acid Diethylamide is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The phenylmalonic acid dichloride (8.99 g) obtained in Reference Example 1a) was added dropwise to a mixture of ethylamine/tetrahydrofuran (2M, 45.5 mL), triethylamine (13.9 mL) and methylene chloride (80 mL) at −20° C. The reaction temperature was elevated to room temperature, and the mixture was stirred overnight. After addition of 3N hydrochloric acid, the reaction solution was diluted with ethyl acetate, and the organic phase was washed successively with saturated brine, saturated aqueous sodium bicarbonate solution, and saturated brine, dried over sodium sulfate, and then concentrated to give a solid. The solid was washed with ethyl acetate-hexane to give the title compound (4.85 g) as a white powder.